![molecular formula C15H20ClFN2O2 B4959230 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine](/img/structure/B4959230.png)
1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine, also known as CFPP, is a chemical compound that has gained significant attention in scientific research due to its potential biomedical applications. CFPP is a piperazine derivative that possesses unique properties, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine is not fully understood. However, studies have shown that 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine inhibits the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Inhibition of this enzyme leads to DNA damage and cell death. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has also been shown to modulate the activity of dopamine and serotonin receptors, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine inhibits the growth of cancer cells by inducing apoptosis. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has also been shown to modulate the activity of dopamine and serotonin receptors, which may contribute to its antipsychotic effects. In vivo studies have shown that 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has a low toxicity profile and is well-tolerated in animal models.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine is its potential as a new drug candidate for the treatment of cancer and psychiatric disorders. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has a unique structure that makes it a promising candidate for drug development. However, one of the limitations of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine is its low solubility in water, which may limit its bioavailability and efficacy.
Future Directions
There are several future directions for research on 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine. One area of research is the development of new drug formulations that improve the solubility and bioavailability of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine. Another area of research is the identification of new targets for 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine, which may lead to the development of new drugs with different mechanisms of action. Additionally, further studies are needed to determine the safety and efficacy of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine in human clinical trials.
Conclusion:
In conclusion, 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine is a promising chemical compound that has gained significant attention in scientific research due to its potential biomedical applications. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has been studied extensively for its potential as an anticancer agent and an antipsychotic drug. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has a unique structure that makes it a promising candidate for drug development. However, further studies are needed to determine the safety and efficacy of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine in human clinical trials.
Synthesis Methods
The synthesis of 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine involves the reaction of 2-chloro-4-fluorophenol with 2-bromo propionyl chloride to form 2-(2-chloro-4-fluorophenoxy)propanoyl chloride. The resulting compound is then reacted with 4-ethylpiperazine to form 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine.
Scientific Research Applications
1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has been studied extensively for its potential biomedical applications. One of the primary areas of research has been its use as a potential anticancer agent. Studies have shown that 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine inhibits the growth of cancer cells by inducing apoptosis, a process that leads to the death of cancer cells. 1-[2-(2-chloro-4-fluorophenoxy)propanoyl]-4-ethylpiperazine has also been studied for its potential as an antipsychotic drug due to its ability to modulate dopamine and serotonin receptors.
properties
IUPAC Name |
2-(2-chloro-4-fluorophenoxy)-1-(4-ethylpiperazin-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20ClFN2O2/c1-3-18-6-8-19(9-7-18)15(20)11(2)21-14-5-4-12(17)10-13(14)16/h4-5,10-11H,3,6-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSGJGJFCRVYFJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C(C)OC2=C(C=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Chloro-4-fluorophenoxy)-1-(4-ethylpiperazin-1-yl)propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.